Cas no 85345-74-0 (3-Chloro-2-fluorobenzoyl Fluoride)

• Product Name: 3-Chloro-2-fluorobenzoyl Fluoride
• CAS No: 85345-74-0
• MF: C₇H₃ClF₂O
• MW: 176.547928094864
• MDL: MFCD04972721
• CID: 707902
• PubChem ID: 19850494
• Update Time: 2024-10-26

3-Chloro-2-fluorobenzoyl Fluoride Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride,3-chloro-2-fluoro-
• 3-Chloro-2-fluorobenzoyl fluoride
• 3-CHLORO-2-FLUOROBENZOYL FLUORIDE 98
• Benzoyl fluoride, 3-chloro-2-fluoro- (9CI)
• 3-Chloro-2-fluorobenzoyl fluoride 98%
• Benzoyl fluoride, 3-chloro-2-fluoro-
• PS-10933
• 3-chloro-2-fluoro-benzoylfluoride
• 85345-74-0
• 3-Chloro-2-fluoro-benzoyl fluoride
• DTXSID60600601
• MFCD04972721
• AKOS006343956
• SCHEMBL9693738
• 3-chloro-2-fluorobenzoylfluoride
• 3-Chloro-2-fluorobenzoyl Fluoride

• MDL： MFCD04972721
• Inchi： 1S/C7H3ClF2O/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H
• InChI Key： OXAUIKNREWJQFP-UHFFFAOYSA-N
• SMILES： C(F)(=O)C1=CC=CC(Cl)=C1F

Computed Properties

• Exact Mass: 175.984
• Monoisotopic Mass: 175.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.4
• Boiling Point: 218.5°C at 760 mmHg
• Flash Point: 86°C
• Refractive Index: 1.494

3-Chloro-2-fluorobenzoyl Fluoride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3265
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives